Cas no 1956340-92-3 (5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1956340-92-3
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD29922097
• CID: 4673044
• PubChem ID: 119004376
• Update Time: 2025-10-05

5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide
• 5-Fluoro-2-hydroxynicotinamide
• 1956340-92-3
• Z2651648139
• BS-16404
• 5-fluoro-2-oxo-1H-pyridine-3-carboxamide
• CS-0162741
• SB76603
• EN300-22000644
• AKOS027361304
• MFCD29922097
• D83259

• MDL： MFCD29922097
• Inchi： 1S/C6H5FN2O2/c7-3-1-4(5(8)10)6(11)9-2-3/h1-2H,(H2,8,10)(H,9,11)
• InChI Key： UCSPBRYJXGZQEF-UHFFFAOYSA-N
• SMILES： FC1=CNC(C(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2
• XLogP3: -0.3

Additional information on 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide

5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1956340-92-3): A Comprehensive Overview

5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1956340-92-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a fluoro group and a carboxamide moiety, which contribute to its distinct chemical and biological properties.

The chemical structure of 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide is particularly intriguing due to its potential for modulating various biological pathways. The fluoro substitution at the 5-position of the pyridine ring can enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the carboxamide group at the 3-position provides a versatile functional group for further chemical modifications, which can be tailored to optimize pharmacological properties such as solubility, bioavailability, and target specificity.

Recent studies have explored the biological activities of 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide has also shown promise in neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge reactive oxygen species (ROS) and upregulate antioxidant defense systems.

In the context of cancer research, 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide has been investigated for its antiproliferative activity against various cancer cell lines. In vitro experiments have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells through mechanisms involving the modulation of cell cycle regulatory proteins and activation of pro-apoptotic pathways. These findings suggest that 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide may have potential as a novel anticancer agent.

The pharmacokinetic profile of 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide has also been evaluated in preclinical studies. Results indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as an orally administered therapeutic agent. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 5-Fluoro-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1956340-92-3) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in both academic research and pharmaceutical development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its clinical translation.